

FCPR03: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: FCPR03

Cat. No.: B10831106

[Get Quote](#)

An In-depth Analysis of the Chemical Structure, Properties, and Biological Activity of the Selective PDE4 Inhibitor **FCPR03**

This technical guide provides a comprehensive overview of **FCPR03**, a potent and selective phosphodiesterase 4 (PDE4) inhibitor. Aimed at researchers, scientists, and drug development professionals, this document details the chemical structure, physicochemical properties, and significant biological activities of **FCPR03**, including its neuroprotective and anti-inflammatory effects. Detailed experimental protocols for key assays and visualizations of associated signaling pathways are provided to facilitate further research and development.

Chemical Structure and Physicochemical Properties

FCPR03, chemically known as N-isopropyl-3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide, is a small molecule with the CAS number 1917347-65-9. Its structure is characterized by a central benzamide core with cyclopropylmethoxy and difluoromethoxy substitutions, which contribute to its high selectivity and potency as a PDE4 inhibitor.

Table 1: Physicochemical Properties of **FCPR03**

Property	Value	Source
IUPAC Name	N-(propan-2-yl)-3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide	-
CAS Number	1917347-65-9	[1]
Molecular Formula	C ₁₅ H ₁₉ F ₂ NO ₃	[1]
Molecular Weight	299.31 g/mol	[1]
Appearance	White to off-white solid	[1]
Boiling Point	382.3 ± 42.0 °C (Predicted)	[1]
Density	1.189 ± 0.06 g/cm ³ (Predicted)	
pKa	14.16 ± 0.46 (Predicted)	
Solubility	DMSO: 100 mg/mL (334.10 mM)	

Biological Activity and Mechanism of Action

FCPR03 is a highly selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme responsible for the degradation of cyclic adenosine monophosphate (cAMP). By inhibiting PDE4, **FCPR03** leads to an accumulation of intracellular cAMP, which in turn activates downstream signaling pathways, primarily the Protein Kinase A (PKA) and Exchange Protein Activated by cAMP (EPAC) pathways. This mechanism underlies the diverse biological effects of **FCPR03**.

Table 2: In Vitro Inhibitory Activity of **FCPR03**


Target	IC ₅₀ (nM)
PDE4 Catalytic Domain	60
PDE4B1	31
PDE4D7	47

Data sourced from multiple studies.

The selectivity of **FCPR03** for PDE4 is a key characteristic, with studies showing it to be at least 2100-fold more selective for PDE4 over other PDE families (PDE1-3 and PDE5-11). This high selectivity is believed to contribute to its favorable side-effect profile, particularly the reduced emetic potential compared to earlier generations of PDE4 inhibitors.

cAMP/PKA/CREB Signaling Pathway

The primary mechanism of action for **FCPR03** involves the modulation of the cAMP/PKA/CREB signaling cascade. Increased cAMP levels activate PKA, which then phosphorylates the cAMP response element-binding protein (CREB). Phosphorylated CREB (pCREB) acts as a transcription factor, promoting the expression of genes involved in neuronal survival, synaptic plasticity, and anti-inflammatory responses.




[Click to download full resolution via product page](#)

FCPR03 Mechanism of Action via the cAMP/PKA/CREB Pathway.

AKT/GSK3 β / β -catenin Signaling Pathway

In the context of neuroprotection, particularly in models of cerebral ischemia, **FCPR03** has been shown to activate the AKT/GSK3 β / β -catenin signaling pathway. Activation of AKT leads to the inhibitory phosphorylation of glycogen synthase kinase-3 β (GSK3 β). This prevents the degradation of β -catenin, allowing it to translocate to the nucleus and promote the transcription of genes involved in cell survival and neurogenesis.




[Click to download full resolution via product page](#)

Neuroprotective Signaling of **FCPR03** via the AKT/GSK3β/β-catenin Pathway.

Synthesis of FCPR03

A likely synthetic route for **FCPR03** can be inferred from the synthesis of structurally similar compounds, such as roflumilast. The synthesis generally involves a multi-step process starting from a substituted benzaldehyde.



[Click to download full resolution via product page](#)

Proposed Synthetic Workflow for **FCPR03**.

A detailed, step-by-step protocol based on analogous syntheses is provided below.

Experimental Protocol: Synthesis of FCPR03

Step 1: Synthesis of 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde

- To a solution of 4-(difluoromethoxy)-3-hydroxybenzaldehyde in a suitable solvent (e.g., N,N-dimethylformamide), add potassium carbonate.
- Add cyclopropylmethyl bromide to the mixture.
- Heat the reaction mixture (e.g., to 60-90°C) and stir for a specified period (e.g., 1-2 hours) until the reaction is complete, as monitored by thin-layer chromatography (TLC).
- After cooling, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).
- Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.
- Purify the crude product by column chromatography on silica gel to obtain pure 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde.

Step 2: Synthesis of 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid

- Dissolve the aldehyde from Step 1 in a suitable solvent mixture (e.g., tert-butanol and water).
- Add an oxidizing agent, such as sodium chlorite, and a scavenger, such as sulfamic acid, to the solution.
- Stir the reaction mixture at room temperature until the oxidation is complete (monitored by TLC).
- Quench the reaction with a reducing agent (e.g., sodium sulfite) and acidify the mixture with hydrochloric acid.
- Extract the product with an organic solvent, wash with brine, dry, and concentrate to yield the carboxylic acid.

Step 3: Synthesis of N-isopropyl-3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide (FCPR03)

- To a solution of the carboxylic acid from Step 2 in an inert solvent (e.g., dichloromethane), add a coupling agent (e.g., 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide, EDC) and an activator (e.g., 4-Dimethylaminopyridine, DMAP).
- Add isopropylamine to the reaction mixture.
- Stir the reaction at room temperature until completion (monitored by TLC).
- Wash the reaction mixture with water and brine.
- Dry the organic layer, concentrate, and purify the crude product by recrystallization or column chromatography to yield **FCPR03**.

Experimental Protocols for Biological Assays

PDE4 Inhibition Assay (Fluorescence Polarization)

This protocol describes a method to determine the inhibitory activity of **FCPR03** on PDE4 enzymes using a fluorescence polarization (FP) assay.

Materials:

- Purified recombinant human PDE4 enzyme (e.g., PDE4B1, PDE4D7)
- Fluorescein-labeled cAMP (FAM-cAMP)
- PDE Assay Buffer
- Binding Agent (for FP detection)
- **FCPR03** (or other test compounds) dissolved in DMSO
- 384-well black, low-volume assay plates
- Fluorescence polarization plate reader

Procedure:

- Prepare serial dilutions of **FCPR03** in DMSO. Further dilute in PDE Assay Buffer to achieve the desired final concentrations.
- Add the diluted **FCPR03** or vehicle (DMSO) to the wells of the 384-well plate.
- Add the purified PDE4 enzyme to all wells except the negative control wells.
- Initiate the reaction by adding FAM-cAMP to all wells.
- Incubate the plate at room temperature for a defined period (e.g., 60 minutes), protected from light.
- Stop the reaction by adding the Binding Agent, which binds to the linearized, phosphorylated FAM-cAMP.
- Incubate for at least 30 minutes at room temperature to allow for binding equilibrium.
- Measure the fluorescence polarization. A decrease in polarization indicates inhibition of PDE4 activity.

- Calculate IC₅₀ values by plotting the percentage of inhibition against the logarithm of the **FCPR03** concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Neuroprotection Assay (Oxygen-Glucose Deprivation in HT-22 Cells)

This protocol outlines a method to assess the neuroprotective effects of **FCPR03** against ischemia-like injury in a neuronal cell line.

Materials:

- HT-22 murine hippocampal neuronal cells
- Dulbecco's Modified Eagle Medium (DMEM), high glucose
- Glucose-free DMEM
- Fetal Bovine Serum (FBS)
- **FCPR03**
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent
- Hypoxic chamber (1% O₂, 5% CO₂, 94% N₂)

Procedure:

- Seed HT-22 cells in 96-well plates and allow them to adhere overnight.
- Pre-treat the cells with various concentrations of **FCPR03** or vehicle for a specified duration (e.g., 2 hours).
- Induce oxygen-glucose deprivation (OGD):
 - Wash the cells with glucose-free DMEM.
 - Replace the medium with fresh glucose-free DMEM.

- Place the plates in a hypoxic chamber for a set period (e.g., 6-8 hours).
- Reoxygenation:
 - Remove the plates from the hypoxic chamber.
 - Replace the glucose-free medium with high-glucose DMEM containing FBS and the respective concentrations of **FCPR03** or vehicle.
 - Return the plates to a normoxic incubator (95% air, 5% CO₂) for 24 hours.
- Assess cell viability using the MTT assay:
 - Add MTT solution to each well and incubate for 4 hours.
 - Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
 - Measure the absorbance at a specific wavelength (e.g., 570 nm).
- Calculate cell viability as a percentage of the control (non-OGD treated) cells.

In Vitro Anti-inflammatory Assay (LPS-stimulated BV-2 Microglia)

This protocol describes a method to evaluate the anti-inflammatory properties of **FCPR03** in a microglial cell line.

Materials:

- BV-2 murine microglial cells
- DMEM with high glucose
- FBS
- Lipopolysaccharide (LPS)
- **FCPR03**

- Griess reagent (for nitric oxide measurement)
- ELISA kits for pro-inflammatory cytokines (e.g., TNF- α , IL-6)

Procedure:

- Seed BV-2 cells in 96-well (for Griess assay) or 24-well (for ELISA) plates and allow them to adhere.
- Pre-treat the cells with different concentrations of **FCPR03** or vehicle for 1-2 hours.
- Stimulate the cells with LPS (e.g., 100 ng/mL) for 24 hours to induce an inflammatory response. Include a non-stimulated control group.
- Measure Nitric Oxide (NO) production:
 - Collect the cell culture supernatant.
 - Mix the supernatant with Griess reagent according to the manufacturer's instructions.
 - Measure the absorbance at the appropriate wavelength (e.g., 540 nm).
 - Quantify NO concentration using a sodium nitrite standard curve.
- Measure Pro-inflammatory Cytokine Levels:
 - Collect the cell culture supernatant.
 - Perform ELISAs for TNF- α and IL-6 according to the manufacturer's protocols.
- Analyze the data to determine the dose-dependent inhibitory effect of **FCPR03** on the production of inflammatory mediators.

Conclusion

FCPR03 is a promising selective PDE4 inhibitor with significant potential for the treatment of neuroinflammatory and neurodegenerative diseases. Its high selectivity for PDE4 suggests a favorable safety profile compared to earlier PDE4 inhibitors. The well-characterized

mechanisms of action, involving the cAMP/PKA/CREB and AKT/GSK3 β / β -catenin signaling pathways, provide a solid foundation for its therapeutic rationale. The experimental protocols detailed in this guide offer a framework for researchers to further investigate the properties and therapeutic applications of **FCPR03**. Continued research into this compound is warranted to fully elucidate its clinical potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [benchchem.com](https://www.benchchem.com) [[benchchem.com](https://www.benchchem.com)]
- To cite this document: BenchChem. [FCPR03: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10831106/docs#fcpr03-a-technical-guide-for-researchers>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)